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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
dibromomethane (CH:2Brz), also known as methylene bromide. Understanding the solubility
characteristics of this versatile solvent is crucial for its application in chemical synthesis, as a
reaction medium, and in various extraction processes. This document presents quantitative
aqueous solubility data, qualitative solubility in common organic solvents, and detailed
experimental protocols for solubility determination.

Core Solubility Data

The solubility of dibromomethane is a critical parameter for its effective use. The following
tables summarize its solubility in both aqueous and organic media.

Table 1: Quantitative Solubility of Dibromomethane in Water

The solubility of dibromomethane in water is limited. The data below, sourced from the
IUPAC-NIST Solubility Database, provides recommended values at various temperatures.[1]
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Mass Fraction

Temperature Temperature Mole Fraction Solubility
(°C) (K) ( gIl0.0g (xa) (g/100mL H20)*
solution)

0 273.15 1.155 0.001209 ~1.17

5 278.15 1.144 0.001198 ~1.16

10 283.15 1.138 0.001191 ~1.15

15 288.15 1.138 0.001191 ~1.15

20 293.15 1.144 0.001198 ~1.16

25 298.15 1.155 0.001209 ~1.17

30 303.15 1.171 0.001226 ~1.19

35 308.15 1.194 0.001251 ~1.21

40 313.15 1.221 0.001279 ~1.24

45 318.15 1.254 0.001313 ~1.27

50 323.15 1.293 0.001356 ~1.31

1Calculated from mass fraction, assuming the density of water is ~1 g/mL. Other sources state
the solubility as 12.5 g/L (or 1.25 g/100mL) at 20 °C.[2][3][4]

Table 2: Qualitative Solubility of Dibromomethane in Organic Solvents

Dibromomethane is generally characterized as being very soluble or miscible with a wide
range of common organic solvents.[2][5][6] This high degree of solubility is attributed to the
principle of "like dissolves like," where its nonpolar to weakly polar nature aligns with that of
many organic liquids.[7]
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Solvent Solubility Classification
Acetone Miscible

Benzene Soluble

Carbon Tetrachloride Very Soluble

Chloroform Miscible

Diethyl Ether Miscible

Ethanol Miscible

Methanol Very Soluble

Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental for chemical research and process
development. The following section outlines a standard methodology for measuring the
solubility of a liquid like dibromomethane in a given solvent.

Methodology: Isothermal Shake-Flask Method

This widely recognized method is suitable for determining the solubility of liquids in liquids.[3] It
involves creating a saturated solution at a constant temperature and then analyzing the
composition of the liquid phases.

|. Materials and Apparatus:
e Solute: High-purity Dibromomethane (CH2zBr2)
e Solvent: High-purity solvent of interest (e.g., deionized water, ethanol)
e Equipment:
o Thermostatic shaker bath or incubator with precise temperature control (x0.1°C)
o Calibrated glass flasks or vials with airtight seals (e.g., screw caps with PTFE septa)

o Analytical balance
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o Pipettes and syringes for accurate liquid transfer
o Centrifuge (for enhancing phase separation)

o Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with
Mass Spectrometry, GC-MS)

. Procedure:

Preparation: Add an excess amount of dibromomethane to a known volume or mass of the
solvent in a sealed flask. The presence of a distinct second phase (undissolved solute) is
necessary to ensure saturation.

Equilibration: Place the sealed flask in the thermostatic shaker bath set to the desired
temperature. Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that
thermodynamic equilibrium is reached. The time required may vary and should be
determined empirically by taking measurements at different time points until the
concentration remains constant.

Phase Separation: Once equilibrium is achieved, cease agitation and allow the phases to
separate. To ensure complete separation, especially for systems where densities are similar
or emulsions form, the mixture can be centrifuged at the same constant temperature.

Sampling: Carefully extract an aliquot from the solvent phase (the supernatant) using a
syringe. It is critical to avoid any contamination from the undissolved dibromomethane
phase.

Analysis: Accurately determine the concentration of dibromomethane in the sampled aliquot
using a pre-calibrated analytical technique. For a volatile organic compound like
dibromomethane, Gas Chromatography (GC) is the preferred method.

o GC-MS Analysis: A standard solution of dibromomethane is prepared and used to create
a calibration curve. The sampled aliquot is then injected into the GC-MS system. The
concentration in the unknown sample is determined by comparing its peak area to the
calibration curve. Headspace or purge-and-trap techniques can be employed for samples
with low concentrations to improve sensitivity.[9][10]
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« Data Reporting: Express the solubility in standard units, such as grams of solute per 100 mL
of solvent (g/100mL), mole fraction, or mass fraction, and always report the temperature at
which the measurement was made.

Visualization of Solubility Concepts

The following diagram illustrates the key factors and relationships governing the solubility of

dibromomethane.
Solubility Outcome
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(Nonpolar to Moderately Polar)

Click to download full resolution via product page

Caption: Logical flow of dibromomethane's solubility based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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